Cas no 219140-57-5 (2-Propen-1-one,3-(2-chloro-6-fluorophenyl)-1-(4-chloro-3-methylphenyl)-)
219140-57-5 structure
Product Name:2-Propen-1-one,3-(2-chloro-6-fluorophenyl)-1-(4-chloro-3-methylphenyl)-
CAS No:219140-57-5
MF:C16H11Cl2FO
MW:309.162346124649
CID:1405268
PubChem ID:5709107
Update Time:2025-04-20
2-Propen-1-one,3-(2-chloro-6-fluorophenyl)-1-(4-chloro-3-methylphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propen-1-one,3-(2-chloro-6-fluorophenyl)-1-(4-chloro-3-methylphenyl)-
- 3-(2-chloro-6-fluorophenyl)-1-(4-chloro-3-methylphenyl)prop-2-en-1-one
- SCHEMBL1224268
- 219140-57-5
- (E)-3-(2-chloro-6-fluorophenyl)-1-(4-chloro-3-methylphenyl)prop-2-en-1-one
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- Inchi: 1S/C16H11Cl2FO/c1-10-9-11(5-7-13(10)17)16(20)8-6-12-14(18)3-2-4-15(12)19/h2-9H,1H3/b8-6+
- InChI Key: GNGXZQIBNVGQAL-SOFGYWHQSA-N
- SMILES: ClC1=CC=C(C(/C=C/C2C(=CC=CC=2Cl)F)=O)C=C1C
Computed Properties
- Exact Mass: 308.01723
- Monoisotopic Mass: 308.0170985g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 372
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.4
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
2-Propen-1-one,3-(2-chloro-6-fluorophenyl)-1-(4-chloro-3-methylphenyl)- Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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